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Compound of Interest

Compound Name: Tetrabenzylthiuram disulfide

Cat. No.: B076749 Get Quote

This technical guide provides a comprehensive overview of the methodologies and data

integral to the chemical structure elucidation of tetrabenzylthiuram disulfide. Designed for

researchers, scientists, and professionals in drug development, this document details the

synthesis, spectroscopic analysis, and structural confirmation of this important organosulfur

compound.

Introduction to Tetrabenzylthiuram Disulfide
Tetrabenzylthiuram disulfide, also known as TBzTD, is an organosulfur compound widely

utilized as a rubber accelerator in vulcanization processes.[1] Its molecular structure, featuring

two thiuram disulfide groups attached to four benzyl groups, imparts stability and efficacy in

promoting the cross-linking of rubber polymers.[1] From a chemical standpoint, its formal

IUPAC name is dibenzylcarbamothioylsulfanyl N,N-dibenzylcarbamodithioate.[2] Understanding

its precise chemical structure is paramount for its application and for the development of new,

environmentally friendly accelerators.

Chemical and Physical Properties
The fundamental properties of tetrabenzylthiuram disulfide are summarized below. These

data are crucial for its identification and characterization.
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Property Value

Molecular Formula C₃₀H₂₈N₂S₄[1][2][3][4]

Molecular Weight 544.82 g/mol [3][4]

Appearance White to off-white or pale yellow solid[1][3]

Melting Point 124-137 °C[3][4]

CAS Number 10591-85-2[2][3]

SMILES

C1=CC=C(C=C1)CN(CC2=CC=CC=C2)C(=S)S

SC(=S)N(CC3=CC=CC=C3)CC4=CC=CC=C4[1

][2]

Experimental Protocols: Synthesis of
Tetrabenzylthiuram Disulfide
The synthesis of tetrabenzylthiuram disulfide is typically achieved through a two-step

process involving the reaction of dibenzylamine with carbon disulfide, followed by an oxidation

step. Several methods exist, with variations in the oxidizing agent and reaction medium.[5][6][7]

A common synthetic route is as follows:

Formation of the Dithiocarbamate Intermediate: Dibenzylamine is reacted with carbon

disulfide in an aqueous medium.[5] In some procedures, a base such as sodium hydroxide is

used to facilitate the formation of the sodium salt of the dithiocarbamate.[6][8]

Oxidation to Tetrabenzylthiuram Disulfide: The resulting intermediate is then oxidized to

form the disulfide bridge. A common and environmentally friendly oxidizing agent for this step

is hydrogen peroxide.[5][6] The reaction is typically heated to reflux to ensure completion.[5]

Isolation and Purification: After the reaction is complete, the solid product,

tetrabenzylthiuram disulfide, is isolated by filtration, washed with water, and dried.[5][6]

This process is favored for its high yield and the absence of organic solvent residues in the

final product.[5]
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Spectroscopic Data and Structure Elucidation
The confirmation of the chemical structure of tetrabenzylthiuram disulfide relies on a

combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR),

Infrared (IR) Spectroscopy, and Mass Spectrometry (MS).

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the

molecule.

¹H NMR
Expected Chemical

Shift (ppm)
Multiplicity Assignment

Aromatic Protons ~7.2-7.4 Multiplet C₆H₅

Benzylic Protons ~4.8-5.0 Singlet -CH₂-

¹³C NMR
Expected Chemical Shift

(ppm)
Assignment

Thiocarbonyl Carbon ~200 C=S

Aromatic Carbons ~127-137 C₆H₅

Benzylic Carbon ~55-60 -CH₂-

Note: Specific chemical shifts can vary depending on the solvent and instrument used.

IR spectroscopy is used to identify the functional groups present in the molecule. The FTIR

spectrum of tetrabenzylthiuram disulfide is expected to show characteristic absorption

bands.[2]
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Functional Group
Expected Wavenumber

(cm⁻¹)
Vibrational Mode

Aromatic C-H ~3030-3100 Stretch

Aliphatic C-H ~2850-2960 Stretch

C=S (Thiocarbonyl) ~1000-1250 Stretch

C-N ~1250-1350 Stretch

Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the molecule, confirming its elemental composition.

Technique Expected m/z Value Interpretation

Molecular Ion Peak [M]⁺ 544.11
Corresponds to the molecular

weight of C₃₀H₂₈N₂S₄.[2]

Major Fragment Varies

Fragmentation may occur at

the disulfide bond or involve

the loss of benzyl groups.

Workflow for Structure Elucidation
The logical flow for the elucidation of the chemical structure of tetrabenzylthiuram disulfide is

depicted in the following diagram.
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Caption: Workflow for the synthesis and structural elucidation of Tetrabenzylthiuram
Disulfide.

Conclusion
The elucidation of the chemical structure of tetrabenzylthiuram disulfide is a systematic

process that combines chemical synthesis with a suite of powerful spectroscopic techniques.

The data obtained from NMR, IR, and Mass Spectrometry collectively provide unambiguous

evidence for the assigned structure, C₃₀H₂₈N₂S₄. This foundational knowledge is critical for its
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quality control in industrial applications and for guiding the development of next-generation

materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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